Cas no 115665-73-1 (3-(2-Bromoethenyl)benzonitrile)

• Product Name: 3-(2-Bromoethenyl)benzonitrile
• CAS No: 115665-73-1
• MF: C₉H₆BrN
• MW: 208.054641246796
• CID: 6022331
• PubChem ID: 165467605
• Update Time: 2025-05-21

3-(2-Bromoethenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethenyl)benzonitrile
• 115665-73-1
• EN300-802208
• 3-(2-Bromoethenyl)benzonitrile

• Inchi： 1S/C9H6BrN/c10-5-4-8-2-1-3-9(6-8)7-11/h1-6H/b5-4+
• InChI Key： MEUVBSFKDATZKM-SNAWJCMRSA-N
• SMILES： Br/C=C/C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 206.96836g/mol
• Monoisotopic Mass: 206.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-(2-Bromoethenyl)benzonitrile

3-(2-Bromoethenyl)benzonitrile (CAS No. 115665-73-1): A Versatile Building Block in Organic Synthesis

3-(2-Bromoethenyl)benzonitrile (CAS 115665-73-1) is a valuable organic intermediate with significant applications in pharmaceutical research and material science. This brominated benzonitrile derivative features a reactive vinyl bromide moiety coupled with an electron-withdrawing cyano group, making it an excellent cross-coupling reagent in modern synthetic chemistry.

The compound's molecular structure (C9H6BrN) combines a benzene ring with both bromoethenyl and nitrile functional groups, creating unique electronic properties that facilitate various palladium-catalyzed reactions. Researchers particularly value its role in Suzuki-Miyaura coupling and Heck reactions, where it serves as an efficient electrophilic partner.

Recent studies highlight 3-(2-Bromoethenyl)benzonitrile as a key component in developing OLED materials and pharmaceutical intermediates. Its ability to participate in C-C bond formation makes it indispensable for creating complex molecular architectures. The compound typically appears as white to pale yellow crystals with good stability under standard storage conditions.

In pharmaceutical applications, this brominated building block contributes to the synthesis of various biologically active compounds. The cyano group offers multiple transformation possibilities, while the vinyl bromide moiety enables precise structural modifications through cross-coupling chemistry.

The global market for specialty chemicals like 3-(2-Bromoethenyl)benzonitrile continues to grow, driven by increasing demand for custom synthesis and drug discovery services. Manufacturers typically supply this compound with high purity (≥97%) to meet the stringent requirements of research laboratories and production facilities.

From a synthetic perspective, 115665-73-1 demonstrates excellent reactivity in transition metal-catalyzed reactions. Chemists frequently employ it in constructing conjugated systems for advanced materials, where its molecular structure facilitates electron delocalization and controlled polymerization.

Safety considerations for handling 3-(2-Bromoethenyl)benzonitrile follow standard laboratory protocols for brominated compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended during manipulation.

The compound's spectroscopic properties make it easily identifiable through standard analytical techniques. Characteristic peaks in NMR spectra and distinctive patterns in mass spectrometry provide reliable identification markers for quality control purposes.

As research into functional materials advances, 3-(2-Bromoethenyl)benzonitrile continues to find new applications in developing organic semiconductors and photovoltaic materials. Its balanced electronic properties contribute to improved charge transport characteristics in various device architectures.

Storage recommendations for this chemical intermediate suggest keeping it in a cool, dry environment away from strong oxidizers. Most suppliers package the material in amber glass containers under inert atmosphere to maintain stability during transportation and storage.

The synthesis of 3-(2-Bromoethenyl)benzonitrile typically involves palladium-catalyzed reactions starting from appropriate halobenzonitrile precursors. Modern synthetic routes emphasize atom economy and reduced environmental impact, aligning with current green chemistry principles.

In analytical chemistry applications, derivatives of 115665-73-1 serve as valuable chromatographic standards and mass spectrometry references. The compound's well-defined fragmentation pattern makes it particularly useful for instrument calibration and method development.

Future research directions for this versatile intermediate may explore its potential in click chemistry applications and as a precursor for metal-organic frameworks (MOFs). The combination of rigid aromatic structure and reactive sites offers numerous possibilities for designing novel functional materials.

Quality specifications for commercial 3-(2-Bromoethenyl)benzonitrile typically include purity assessment by HPLC analysis, residual solvent content, and confirmation of structural identity through spectroscopic methods. Reputable suppliers provide comprehensive analytical data with each batch to ensure research reproducibility.

The growing importance of molecular building blocks like 115665-73-1 reflects broader trends in precision synthesis and materials science. As synthetic methodologies become more sophisticated, the demand for well-characterized, multifunctional intermediates continues to rise across multiple scientific disciplines.